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Compound of Interest

Compound Name: 2-bromo-2-nitroadamantane

CAS No.: 40854-02-2

Cat. No.: B2630894

Get Quote

Executive Summary
As a Senior Application Scientist, I frequently encounter the need for rigid, lipophilic scaffolds in

drug discovery and advanced materials. Adamantane derivatives are paramount in this regard

due to their unique spatial geometry and metabolic stability. This whitepaper provides an in-

depth technical evaluation of 2-bromo-2-nitroadamantane, a highly versatile geminal

bromonitroalkane. Recognized by the IUPAC name 2-bromo-2-

nitrotricyclo[3.3.1.1^{3,7}]decane and the CAS Registry Number 40854-02-2[1], this compound

serves as a critical synthetic intermediate. It is prominently featured in the synthesis of

spirocyclic aminoadamantane derivatives for antiviral applications[2] and acts as a potent

radical precursor in visible-light photoredox catalysis[3].

Physicochemical Profiling
To ensure rigorous analytical tracking during synthesis, the following physicochemical

parameters and spectroscopic markers are established. The NMR data serves as a self-

validating system to confirm the purity of the synthesized batch[1][3]:
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Parameter Value / Description

IUPAC Name 2-bromo-2-nitrotricyclo[3.3.1.1^{3,7}]decane

CAS Number 40854-02-2

Molecular Formula C10H14BrNO2

Molecular Weight 260.13 g/mol

Appearance Colorless oil to crystalline solid

1H NMR (600 MHz, CDCl3)
δ 2.90 (s, 2H), 2.37 (d, J = 13.7 Hz, 2H), 1.98

(d, J = 14.6 Hz, 2H), 1.95 – 1.75 (m, 8H) ppm

13C NMR (151 MHz, CDCl3) δ 99.3, 43.0, 27.9, 23.0 ppm

Synthetic Methodology & Mechanistic Insights
The synthesis of 2-bromo-2-nitroadamantane from 2-adamantanone is a masterclass in

exploiting electronic effects for regioselective functionalization.

Causality and the E-E-A-T Pillar: Why do we utilize a nitronate intermediate for bromination?

The nitro group is exceptionally electron-withdrawing, which significantly lowers the pKa of the

α-proton in 2-nitroadamantane. By introducing a base, we deprotonate the α-carbon,

generating a resonance-stabilized nitronate anion. This intermediate is highly nucleophilic at

the carbon center. Subsequent introduction of molecular bromine (Br2) or N-bromosuccinimide

(NBS) at cryogenic temperatures (-78 °C) allows for a controlled electrophilic attack. The low

temperature is a critical experimental choice: it mitigates the highly exothermic nature of the

reaction, yielding the gem-bromonitroalkane while preventing oxidative cleavage or

polybromination[4].

Step-by-Step Experimental Protocol:

Oxime Formation: In a round-bottom flask, dissolve 2-adamantanone (50 mmol) in methanol

(100 mL) under an N2 atmosphere. Add sodium acetate (62.5 mmol) and hydroxylamine

hydrochloride (62.5 mmol). Heat the solution to 75 °C to reflux and stir overnight. After

cooling, evaporate the methanol, wash with H2O, and extract to isolate 2-adamantanone

oxime[4].
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Nitration/Oxidation: Convert the oxime to 2-nitroadamantane. This is achieved using an

oxidative nitration protocol (e.g., utilizing NBS and NaHCO3 in an aqueous dioxane mixture

at 10 °C) to yield 2-nitroadamantane[5].

α-Bromination: Dissolve the 2-nitroadamantane in anhydrous dichloromethane (CH2Cl2).

Add a suitable base to generate the nitronate anion. In a single pot, add Bromine (1.52 mL,

30 mmol) in CH2Cl2 precooled to -78 °C. Remove the cooling bath and stir vigorously for 5

minutes[6].

Purification: Separate the organic phase and concentrate it under reduced pressure. Purify

the crude product via silica gel flash chromatography using petroleum ether to yield 2-
bromo-2-nitroadamantane[4]. Validate the product using the 1H NMR markers provided in

Section 2.
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Figure 1: Chemical synthesis pathway from 2-adamantanone to 2-bromo-2-nitroadamantane.
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Figure 2: Mechanistic workflow of the α-bromination of 2-nitroadamantane.
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Applications in Drug Development and Catalysis
The structural rigidity of the adamantane core makes it highly desirable in pharmacology. 2-
Bromo-2-nitroadamantane is a crucial building block in the development of amantadine-

analogous spirocyclic compounds. These derivatives are synthesized to combat amantadine-

insensitive influenza A infections by blocking the mutated tetrameric M2 proton channel[2].

Furthermore, in modern synthetic methodology, this compound acts as an excellent radical

precursor. Under visible light photoredox catalysis, it couples with silyl enol ethers to synthesize

complex β-nitro ketones, showcasing its utility beyond traditional medicinal chemistry[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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